A coaxial single fibre supercapacitor for energy storage†
Physical Chemistry Chemical Physics Pub Date: 2013-05-31 DOI: 10.1039/C3CP52036F
Abstract
An energy storage device – a coaxial single fibre supercapacitor – was developed using a dip coating method and characterised using electrochemical methods. The specific capacitance per unit area and length were calculated to be 3.18 mF cm−2 and 0.1 mF cm−1, respectively, for a 2.6 cm supercapacitor. A 70 cm long fibre supercapacitor was then woven into a piece of fabric. Following characterisation using
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